Cas no 1190321-14-2 (7-Fluoro-6-azaindole-3-carboxaldehyde)

7-Fluoro-6-azaindole-3-carboxaldehyde structure
1190321-14-2 structure
Product Name:7-Fluoro-6-azaindole-3-carboxaldehyde
CAS No:1190321-14-2
MF:C8H5FN2O
MW:164.136504888535
CID:4562442
PubChem ID:121228660
Update Time:2024-02-29

7-Fluoro-6-azaindole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-6-azaindole-3-carboxaldehyde
    • 7-Fluoro-6-azaindole-3-carbaldehyde
    • 1H-Pyrrolo[2,3-c]pyridine-3-carboxaldehyde, 7-fluoro-
    • Inchi: 1S/C8H5FN2O/c9-8-7-6(1-2-10-8)5(4-12)3-11-7/h1-4,11H
    • InChI Key: BBNSIKSZGNIPHC-UHFFFAOYSA-N
    • SMILES: C1(F)=NC=CC2C(C=O)=CNC1=2

Computed Properties

  • Exact Mass: 164.039
  • Monoisotopic Mass: 164.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 0.9
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